N-(benzo[d][1,3]dioxol-5-yl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide
• InChI: InChI=1S/C19H24N4O5/c1-2-7-22-8-5-19(6-9-22)17(25)23(18(26)21-19)11-16(24)20-13-3-4-14-15(10-13)28-12-27-14/h3-4,10H,2,5-9,11-12H2,1H3,(H,20,24)(H,21,26)
• InChI Key: DVDLNGAZMPLCEY-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2(CC1)C(=O)N(C(=O)N2)CC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H24N4O5
• Molecular Weight: 388.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide is a useful research compound. Its molecular formula is C19H24N4O5 and its molecular weight is 388.424. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-2-(2,4-dioxo-8-propyl-1,3,8-triazaspiro[4.5]decan-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

Research has demonstrated the synthesis and potential antibacterial activity of novel derivatives related to the compound . For instance, studies on N-(benzo[d] thiazol-2-yl)-2-((2,4’-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide derivatives have shown promising broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, indicating the potential of such compounds in developing new antibacterial agents (Borad et al., 2015). Similarly, the synthesis and antibacterial evaluation of 1,4-disubstituted 1,2,3-triazoles tethering bioactive benzothiazole nucleus have shown significant reductions in reaction times and higher yields under ultrasound irradiation, with some compounds displaying promising antimicrobial activities (Rezki, 2016).

Antiviral Activity

Another area of research involves the antiviral activity of spirothiazolidinone compounds, designed and synthesized for evaluation against viruses such as influenza A/H3N2 and human coronavirus 229E. Notable compounds in this series exhibited strong antiviral activity at low micromolar concentrations, underscoring the versatility of the spirothiazolidinone scaffold in generating new antiviral molecules (Apaydın et al., 2020).

Anti-inflammatory and Analgesic Activities

Compounds structurally related to the query molecule have been synthesized and investigated for their anti-inflammatory and analgesic activities. For example, N-(benzothiazol/oxazol-2-yl)-2-[(5-(phenoxymethyl)-4-aryl-4H-1,2,4-triazol-3-yl)thio] acetamide derivatives showed in vitro anti-inflammatory activity and in vivo efficacy in reducing carrageenan-induced rat paw edema, highlighting their potential in the development of new anti-inflammatory agents (Tariq et al., 2018).

Anticonvulsant Properties

The anticonvulsant properties of related compounds have also been explored, with some derivatives showing activity in models of epilepsy. For instance, studies on N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione derivatives revealed that except for one specific derivative, all compounds displayed anticonvulsant activity, suggesting their utility in developing new treatments for epilepsy (Obniska et al., 2006).